Cas no 1217730-75-0 ((R)-(9H-Fluoren-9-yl)methyl (pyrrolidin-2-ylmethyl)carbamate)

• Product Name: (R)-(9H-Fluoren-9-yl)methyl (pyrrolidin-2-ylmethyl)carbamate
• CAS No: 1217730-75-0
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• MDL: MFCD30528120
• CID: 3166321
• PubChem ID: 45072838
• Update Time: 2025-10-31

(R)-(9H-Fluoren-9-yl)methyl (pyrrolidin-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1217730-75-0
• Carbamic acid, N-[(2R)-2-pyrrolidinylmethyl]-, 9H-fluoren-9-ylmethyl ester
• (R)-(9H-Fluoren-9-yl)methyl(pyrrolidin-2-ylmethyl)carbamate
• (R)-(9H-Fluoren-9-yl)methyl (pyrrolidin-2-ylmethyl)carbamate
• (R)-2-(N-FMOC-AMINOMETHYL)PYRROLIDINE
• AKOS015855562
• G80393
• 9H-FLUOREN-9-YLMETHYL N-[(2R)-PYRROLIDIN-2-YLMETHYL]CARBAMATE

• MDL： MFCD30528120
• Inchi： 1S/C20H22N2O2/c23-20(22-12-14-6-5-11-21-14)24-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19,21H,5-6,11-13H2,(H,22,23)/t14-/m1/s1
• InChI Key： USRVCSZMWYOWQY-CQSZACIVSA-N
• SMILES： O(C(NC[C@H]1CCCN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 322.168127949Da
• Monoisotopic Mass: 322.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Additional information on (R)-(9H-Fluoren-9-yl)methyl (pyrrolidin-2-ylmethyl)carbamate

Comprehensive Overview of (R)-(9H-Fluoren-9-yl)methyl (pyrrolidin-2-ylmethyl)carbamate (CAS No. 1217730-75-0)

The compound (R)-(9H-Fluoren-9-yl)methyl (pyrrolidin-2-ylmethyl)carbamate (CAS No. 1217730-75-0) is a specialized chiral building block widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the fluorenylmethyl (Fmoc) protecting group and the pyrrolidine moiety, make it a valuable intermediate for peptide synthesis, asymmetric catalysis, and drug discovery. With the growing demand for enantioselective compounds in modern medicine, this molecule has garnered significant attention from researchers and industry professionals alike.

One of the key reasons for the popularity of CAS No. 1217730-75-0 lies in its role as a chiral auxiliary and N-protecting group in peptide chemistry. The Fmoc group is particularly favored in solid-phase peptide synthesis (SPPS) due to its orthogonality with other protecting groups and its ease of removal under mild basic conditions. Meanwhile, the (R)-pyrrolidine scaffold contributes to the stereochemical control in reactions, making it indispensable for producing optically active compounds. Recent studies highlight its applications in the synthesis of GPCR-targeting drugs and neuroactive molecules, aligning with the current trend toward personalized medicine.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly derivatization methods for (R)-(9H-Fluoren-9-yl)methyl (pyrrolidin-2-ylmethyl)carbamate. Questions such as "How to optimize Fmoc deprotection without hazardous reagents?" or "What are the alternatives to traditional coupling agents for this compound?" frequently appear in academic forums and search engine queries. Innovations like enzymatic deprotection and microwave-assisted synthesis are being investigated to reduce the environmental footprint of processes involving this intermediate.

From a commercial perspective, the global market for chiral intermediates like CAS No. 1217730-75-0 is expanding rapidly, driven by the pharmaceutical industry's focus on small-molecule therapeutics and bioconjugates. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are critical for quality control, ensuring enantiomeric purity—a topic often searched by quality assurance professionals. Regulatory compliance, including ICH guidelines and GMP standards, further underscores the need for precise characterization of this compound.

Future research directions for (R)-(9H-Fluoren-9-yl)methyl (pyrrolidin-2-ylmethyl)carbamate may involve its integration into AI-driven drug discovery platforms. Machine learning models predicting reactivity or toxicity profiles could streamline its application in high-throughput screening. Additionally, its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors represents an exciting frontier, addressing trending search terms like "next-generation Fmoc-pyrrolidine hybrids."

In summary, CAS No. 1217730-75-0 exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical innovation. Its versatility, combined with evolving synthetic methodologies, positions it as a cornerstone in the development of therapeutic agents and catalytic systems. As the scientific community continues to explore its full potential, this compound remains a focal point for both academic and industrial research.